Cas no 25625-62-1 (6-Methylquinoxaline-2,3-dithiol)

• Product Name: 6-Methylquinoxaline-2,3-dithiol
• CAS No: 25625-62-1
• MF: C₉H₈N₂S₂
• MW: 208.303218841553
• MDL: MFCD01684943
• CID: 267388
• PubChem ID: 3035157
• Update Time: 2025-05-21

6-Methylquinoxaline-2,3-dithiol Chemical and Physical Properties

Names and Identifiers

• 2,3-Quinoxalinedithione,1,4-dihydro-6-methyl-
• 6-methyl-1,4-dihydroquinoxaline-2,3-dithione
• 6-Methylquinoxaline-2,3-dithiol
• BENZOIC ACID, 2-(BROMOMETHYL)-6-NITRO-, METHYL ESTER
• NL-010
• 2,3-Quinoxalinedithiol,6-methyl
• 2,3-Quinoxalinedithione,1,4-dihydro-6-methyl
• 6-Methyl-2,3-dithiolquinoxaline
• 6-Methyl-2,3-quinoxalinedithiol
• SAS 2061
• 2,3-Quinoxalinedithiol, 6-methyl-
• 2,3-Quinoxalinedithione, 1,4-dihydro-6-methyl-
• AK201730
• YTKGLURLTLIZJG-UHFFFAOYSA-N
• FCH1333060
• AB1009230
• 2,3-Quinoxalinedithione
• MFCD01684943
• BRN 0639772
• FT-0688587
• 6-methyl-1, 4-dihydroquinoxaline-2, 3-dithione
• 25625-62-1
• DTXSID7041548
• DS-10273
• SCHEMBL8443821
• AKOS015951311
• NS00127041
• CS-0152912
• DB-097729

• MDL： MFCD01684943
• Inchi： 1S/C9H8N2S2/c1-5-2-3-6-7(4-5)11-9(13)8(12)10-6/h2-4H,1H3,(H,10,12)(H,11,13)
• InChI Key： YTKGLURLTLIZJG-UHFFFAOYSA-N
• SMILES： S=C1C(NC2C=CC(C)=CC=2N1)=S
• BRN： 0639772

Computed Properties

• Exact Mass: 208.01300
• Monoisotopic Mass: 208.01289061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 88.2

Experimental Properties

• Boiling Point: 343.8°C at 760 mmHg
• PSA: 103.38000
• LogP: 2.51560

6-Methylquinoxaline-2,3-dithiol Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C(BD331072)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on 6-Methylquinoxaline-2,3-dithiol

6-Methylquinoxaline-2,3-dithiol: A Comprehensive Overview

6-Methylquinoxaline-2,3-dithiol, also known by its CAS number 25625-62-1, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of quinoxaline derivatives, which are known for their unique electronic properties and structural versatility. The presence of sulfur atoms in the 2 and 3 positions of the quinoxaline ring introduces additional functional groups that enhance its reactivity and potential applications.

The structure of 6-Methylquinoxaline-2,3-dithiol consists of a quinoxaline core with a methyl group at the 6 position and two thiol (-SH) groups at the 2 and 3 positions. This arrangement makes it a valuable precursor for the synthesis of various sulfur-containing heterocycles, which are widely used in drug design, catalysis, and electronic materials. Recent studies have highlighted its role in the development of novel materials for energy storage devices, such as batteries and supercapacitors.

One of the most promising applications of 6-Methylquinoxaline-2,3-dithiol lies in its ability to form metalloorganic frameworks (MOFs) and coordination polymers. These materials exhibit high surface area and porosity, making them ideal candidates for gas storage, separation, and catalytic processes. Researchers have demonstrated that incorporating this compound into MOFs can significantly improve their stability under harsh conditions, such as high temperatures and pressures.

In addition to its role in materials science, 6-Methylquinoxaline-2,3-dithiol has shown potential in medicinal chemistry. Its sulfur-containing groups can act as ligands for metal ions, enabling the creation of bioactive complexes with potential anti-cancer or anti-inflammatory properties. Recent studies have explored its ability to bind with transition metals like copper and zinc, leading to the formation of complexes with promising pharmacological profiles.

The synthesis of 6-Methylquinoxaline-2,3-dithiol typically involves multi-step reactions starting from simple precursors like o-aminothiophenol or related compounds. The process often requires precise control over reaction conditions to ensure high yield and purity. Advances in catalytic methods have made it possible to synthesize this compound more efficiently, reducing production costs and making it more accessible for research purposes.

From an environmental standpoint, 6-Methylquinoxaline-2,3-dithiol has been studied for its role in pollution control applications. Its ability to adsorb heavy metal ions from aqueous solutions has been explored as a potential solution for water purification. Researchers have reported that films or composites derived from this compound can effectively remove contaminants like lead and mercury ions from industrial wastewater.

In conclusion, 6-Methylquinoxaline-2,3-dithiol, with its unique chemical structure and versatile functional groups, continues to be a focal point in various scientific disciplines. Its applications span across materials science, medicinal chemistry, environmental remediation, and beyond. As research progresses, new insights into its properties and potential uses are expected to emerge, further solidifying its importance in both academic and industrial settings.